Cas no 116406-17-8 (9-Oxabicyclo[6.2.1]undeca-1,5-dien-10-one,2-[(acetyloxy)methyl]-11-(1,5-dimethyl-4-hexenyl)-6-methyl- (9CI))

9-Oxabicyclo[6.2.1]undeca-1,5-dien-10-one,2-[(acetyloxy)methyl]-11-(1,5-dimethyl-4-hexenyl)-6-methyl- (9CI) structure
116406-17-8 structure
Product Name:9-Oxabicyclo[6.2.1]undeca-1,5-dien-10-one,2-[(acetyloxy)methyl]-11-(1,5-dimethyl-4-hexenyl)-6-methyl- (9CI)
CAS No:116406-17-8
MF:C22H32O4
MW:360.487087249756
CID:141778
PubChem ID:6443354
Update Time:2025-04-19

9-Oxabicyclo[6.2.1]undeca-1,5-dien-10-one,2-[(acetyloxy)methyl]-11-(1,5-dimethyl-4-hexenyl)-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 9-Oxabicyclo[6.2.1]undeca-1,5-dien-10-one,2-[(acetyloxy)methyl]-11-(1,5-dimethyl-4-hexenyl)-6-methyl- (9CI)
    • [(3Z,7E)-3-methyl-11-(6-methylhept-5-en-2-yl)-9-oxo-10-oxabicyclo[6.2.1]undeca-3,7-dien-7-yl]methyl acetate
    • Dictyotalide B
    • 116406-17-8
    • 9-Oxabicyclo(6.2.1)undeca-1,5-dien-10-one, 2-((acetyloxy)methyl)-11-(1,5-dimethyl-4-hexenyl)-6-methyl-
    • Inchi: 1S/C22H32O4/c1-14(2)8-6-10-16(4)20-19-12-15(3)9-7-11-18(13-25-17(5)23)21(20)22(24)26-19/h8-9,16,19-20H,6-7,10-13H2,1-5H3/b15-9-,21-18+
    • InChI Key: AGPUEDODDFNEDE-RDLACQNYSA-N
    • SMILES: O1C(C2=C(COC(C)=O)CCC=C(C)CC1C2C(C)CC/C=C(\C)/C)=O |t:11|

Computed Properties

  • Exact Mass: 360.23016
  • Monoisotopic Mass: 360.23006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 635
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.06
  • Boiling Point: 494.9°C at 760 mmHg
  • Flash Point: 243.9°C
  • Refractive Index: 1.514
  • PSA: 52.6
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